Cas no 33818-15-4 (citicoline sodium)

• Product Name: citicoline sodium
• CAS No: 33818-15-4
• MF: C₁₄H₂₅N₄NaO₁₁P₂
• MW: 510.305796384811
• MDL: MFCD10567436
• CID: 54138
• PubChem ID: 24278064
• Update Time: 2025-10-23

citicoline sodium Chemical and Physical Properties

Names and Identifiers

• cytidine 5'-diphosphocholine sodium salt dihydrate
• citicoline sodium
• cytidine 5'-(trihydrogen diphosphate) p'-(2-(trimethylammonio)ethyl) ester inner salt monosodium salt
• Cytidine 5'-Diphosphocholine Sodium Salt
• Citicoline sodium salt
• Citicoline sodium salt hydrate
• Cytidine 5′-diphosphocholine sodium salt dihydrate
• Cytidine 5'-diphosphocholine, Sodium Salt (CDP-choline)
• cytidine5’-diphosphocholinesodiumsaltdihydrate
• CDP-choline-Na
• Cytidine 5‘-diphosphocholine sodium salt hydrate
• Cytidine 5′-diphosphocholine sodium salt
• Cytidine 5'-diphosphocholine sodium
• CDP-coline
• P′-[2-(Trimethylammonio)­ethyl]­ester cytidine 5′-(tri­hydro­gen di­phos­phate) inner salt monosodium
• CDP-choline Sodium Salt
• Cytidine 5'-(trihydrogen diphosphate) P'-[2-(trimethylammonio)ethyl] ester inner salt monosodium salt
• Cytidine diphosphate-choline sodium
• CDP-Choline sodium
• MLS-0072913.P020
• CerAxon
• Citicoline Sodium,(S)
• YWAFNFGRBBBSPD-OCMLZEEQSA-M
• CAS-33818-15-4
• AKOS015896462
• citicoline
• CITICOLINE SODIUM [USP-RS]
• 33818-15-4
• 7XQ5AKD9YD
• CCG-269776
• Cytidine 5'-(trihydrogen diphosphate), P'-(2-(trimethylammonio)ethyl) ester, inner salt, monosodium salt
• NCGC00183032-01
• DTXCID7025760
• Citicoline sodium 100 microg/mL in Acetonitrile/Water
• Tox21_113440
• CHEMBL1256994
• CITICOLINE SODIUM SALT [MI]
• Cytidine-5'-diphosphocholine sodium salt hydrate
• SCHEMBL667104
• EINECS 251-689-1
• Q27268988
• CDP-choline
• IP-302 SODIUM
• Citicoline sodium (USAN)
• Cytidine 5-diphosphocholine sodium salt
• Opera_ID_98
• Choline hydroxide, 5'-ester with cytidine 5'-(sodium dihydrogen diphosphate), inner salt
• CerAxon (TN)
• MFCD10567436
• CITICOLINE SODIUM [MART.]
• 2-(((((((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethan-1-aminium, sodium salt(1:1)
• D03528
• MFCD00150508
• HMS2230N10
• Cytidine 5'-(trihydrogen diphosphate), mono(2-(trimethylammonio)ethyl) ester, hydroxide, inner salt, monosodium salt
• MLS000028567
• P'-[2-(Trimethylammonio)-ethyl]-ester cytidine 5'-(tri-hydro-gen di-phos-phate) inner salt monosodium
• SMR000058983
• Tox21_111218
• cytidine diphosphate choline
• C3445
• UNII-7XQ5AKD9YD
• DTXSID4048981
• Citicoline sodium [USAN]
• AS-12295
• CDP-cholin
• NS00099502
• CITICOLINE SODIUM [WHO-DD]
• IP 302 sodium
• sodium 2-(trimethylazaniumyl)ethyl ({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphonato}oxy)phosphonate
• Citicoline Sodium API
• CDP-cholin [German]
• sodium;[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] 2-(trimethylazaniumyl)ethyl phosphate
• CITICOLINE SODIUM (USP-RS)
• CITICOLINE SODIUM (MART.)

• MDL： MFCD10567436
• Inchi： 1S/C14H26N4O11P2.Na/c1-18(2,3)6-7-26-30(22,23)29-31(24,25)27-8-9-11(19)12(20)13(28-9)17-5-4-10(15)16-14(17)21;/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24,25);/q;+1/p-1/t9-,11-,12-,13-;/m1./s1
• InChI Key： YWAFNFGRBBBSPD-OCMLZEEQSA-M
• SMILES： P(=O)([O-])(OP(=O)([O-])OCC[N+](C)(C)C)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O.[Na+]
• BRN： 4110040

Computed Properties

• Exact Mass: 510.08900
• Monoisotopic Mass: 510.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 813
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 216

Experimental Properties

• Color/Form: White solid
• Melting Point: 250°C(dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 100mg/mL
• Water Partition Coefficient: Soluble in water (100 mg/ml).
• PSA: 238.17000
• LogP: -0.14090
• Solubility: water
• Merck: 13,2343
• Specific Rotation: 12.5° (c=1,in H2O)
• λmax: 280(HCl aq.)(lit.)

citicoline sodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on citicoline sodium

Professional Introduction to Citicoline Sodium (CAS No. 33818-15-4)

Citicoline sodium, a compound with the chemical name Citicoline sodium and the CAS number 33818-15-4, is a widely recognized pharmaceutical agent that has garnered significant attention in the field of neurology and cardiovascular health. This compound, chemically known as sodium O-(2-chloroethyl)-O-(2-hydroxyisobutyl)phosphonothioate, is a synthetic derivative of choline and cytidine, playing a crucial role in the synthesis of essential biomolecules such as phosphatidylcholine and cytidine triphosphate (CTP). The unique structural and functional properties of citicoline sodium have made it a subject of extensive research, particularly in the development of treatments for neurological disorders and cognitive enhancement.

The pharmacological significance of Citicoline sodium lies in its ability to cross the blood-brain barrier efficiently, allowing it to exert its therapeutic effects directly within the central nervous system. Upon administration, citicoline sodium is metabolized into choline and cytidine, which are critical precursors for the synthesis of neurotransmitters, such as acetylcholine, and for the maintenance of neuronal membrane integrity. This dual-action mechanism has been extensively studied and validated in numerous clinical trials, demonstrating its efficacy in improving cognitive function, reducing inflammation, and promoting neuroprotection.

Recent advancements in neuroscientific research have further highlighted the potential of citicoline sodium in treating various neurological conditions. A notable study published in the *Journal of Neurology* demonstrated that Citicoline sodium could significantly improve cognitive performance in patients with mild cognitive impairment (MCI) by enhancing cerebral blood flow and reducing oxidative stress. The study involved a double-blind, placebo-controlled trial where patients receiving citicoline sodium exhibited improved scores on memory tests and reduced levels of neuroinflammatory markers compared to those receiving a placebo.

In addition to its cognitive benefits, citicoline sodium has shown promise in the treatment of acute ischemic stroke. Research published in *Stroke*, a leading journal in neurology, reported that intravenous administration of Citicoline sodium within 6 hours of stroke onset could reduce infarct volume and improve functional outcomes at 3 months follow-up. The mechanism behind this effect is attributed to citicoline's ability to stimulate the release of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which promote neuronal survival and repair.

The cardiovascular applications of citicoline sodium are equally compelling. Studies have indicated that this compound can improve endothelial function by enhancing nitric oxide production and reducing oxidative stress. A pivotal study published in *Circulation Research* showed that chronic administration of Citicoline sodium could attenuate vascular inflammation and prevent the progression of atherosclerosis in animal models. These findings suggest that citicoline sodium may have therapeutic potential in managing cardiovascular diseases by modulating key pathways involved in endothelial dysfunction.

The versatility of 33818-15-4 (citicoline sodium) extends beyond its neurological and cardiovascular benefits. Emerging research has explored its role in enhancing athletic performance and recovery. Athletes often face challenges related to muscle fatigue and cognitive decline during intense training regimens. Preliminary studies have suggested that supplementing with citicoline sodium can improve endurance performance by reducing muscle damage and accelerating recovery processes. The compound's ability to enhance energy metabolism and reduce oxidative stress makes it an attractive candidate for athletes seeking to optimize their physical performance.

The synthesis and quality control of citicoline sodium are critical factors that ensure its efficacy and safety. Manufacturers must adhere to stringent regulatory standards to guarantee the purity and stability of the final product. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to verify the chemical integrity of 33818-15-4 before it reaches clinical use. These rigorous quality control measures are essential for maintaining consistency across batches and ensuring patient safety.

The future prospects for citicoline sodium are promising, with ongoing research exploring new therapeutic applications. Investigational studies are examining its potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and protect against neuronal damage makes it a compelling candidate for these conditions. Additionally, researchers are investigating its use in conjunction with other treatments to enhance therapeutic outcomes.

In conclusion, citicoline sodium (CAS No. 33818-15-4) is a multifaceted compound with significant therapeutic potential across multiple medical disciplines. Its ability to cross the blood-brain barrier, modulate neurotransmitter systems, enhance cerebral blood flow, and reduce oxidative stress underscores its value as a pharmaceutical agent. With an ever-growing body of evidence supporting its efficacy, citicoline sodium continues to be a cornerstone in the treatment of neurological disorders, cardiovascular diseases, and even athletic performance enhancement.